Cas no 2580243-69-0 (Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate)

• Product Name: Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate
• CAS No: 2580243-69-0
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5661238
• PubChem ID: 165890727
• Update Time: 2025-06-08

Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2580243-69-0
• EN300-27731580
• tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate
• Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate

• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)6-9-7-12(4,5)13-8-9/h9,13H,6-8H2,1-5H3
• InChI Key： RYQFSMHZWLADAR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CNC(C)(C)C1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate

Comprehensive Overview of Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate (CAS No. 2580243-69-0)

Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate (CAS No. 2580243-69-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a pyrrolidine core, is widely utilized as a key intermediate in the development of bioactive molecules. Its unique structural attributes, including the tert-butyl ester group and the 5,5-dimethylpyrrolidin-3-yl moiety, make it a versatile building block for drug discovery and material science applications.

The compound's CAS No. 2580243-69-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate suppliers or synthesis methods to explore its potential in creating novel therapeutics. Recent trends indicate a growing interest in pyrrolidine-based compounds due to their pharmacological properties, such as enzyme inhibition and receptor modulation, which align with the demand for targeted drug delivery systems.

From a synthetic chemistry perspective, Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate is valued for its stability and reactivity. The tert-butyl group enhances solubility in organic solvents, facilitating its use in multi-step reactions. Meanwhile, the 5,5-dimethylpyrrolidin-3-yl segment contributes to stereochemical control, a hot topic in asymmetric synthesis. This aligns with the broader industry focus on green chemistry and sustainable synthesis, as researchers seek eco-friendly routes to complex molecules.

In the context of drug discovery, this compound is frequently explored for its potential in central nervous system (CNS) therapeutics. The pyrrolidine ring is a common motif in neuroactive compounds, and its incorporation into Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate opens avenues for developing treatments for neurodegenerative diseases. Queries like "pyrrolidine derivatives in CNS drugs" or "tert-butyl esters in medicinal chemistry" reflect the compound's relevance in cutting-edge research.

Another area of interest is the compound's role in peptide mimetics and protease inhibitors. The 5,5-dimethylpyrrolidin-3-yl structure mimics natural amino acid side chains, making it valuable for designing enzyme-targeted therapies. This application resonates with the rising demand for personalized medicine and precision therapeutics, topics frequently searched in academic and industrial circles.

Quality control and analytical characterization of Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate are also critical. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency. Searches for "CAS 2580243-69-0 analytical data" or "pyrrolidine acetate derivatives characterization" highlight the need for reliable technical information among chemists and quality assurance professionals.

In summary, Tert-butyl 2-(5,5-dimethylpyrrolidin-3-yl)acetate (CAS No. 2580243-69-0) is a multifaceted compound with broad applications in pharmaceuticals and synthetic chemistry. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like drug development, asymmetric synthesis, and biomimetic design. As the scientific community continues to explore its potential, this compound remains a valuable asset in advancing innovative solutions for global health and technology challenges.